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Compound of Interest

Compound Name: Oralith Brilliant Pink R
CAS No.: 52641-31-3
Cat. No.: B7797378
Get Quote
. J

Executive Summary: The Thioindigo Fluorophore

Vat Red 1 (6,6'-dichloro-4,4'-dimethylthioindigo) is a hydrophobic, organochlorine dye.[1] Unlike
engineered biological fluorophores (e.g., Alexa Fluor), Vat Red 1 functions as a solvatochromic
lipophilic probe. It exhibits strong fluorescence in non-polar environments (lipids, hydrophobic
pockets) and is quenched in aqueous media.[2]

e Primary Application: Lipid droplet staining, hydrophobic matrix visualization.
o Spectral Class: Green Excitation / Orange-Red Emission.[1]

+ Key Advantage: Superior photostability compared to traditional organic dyes due to its
indigoid structure.

Spectral Characterization

Vat Red 1 is a "turn-on" probe.[1] Its spectral peaks shift significantly based on the solvent
polarity (solvatochromism).[3][4]
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Physicochemical Profile

Property Data Notes
] o o Planar, rigid structure confers
Chemical Structure Thioindigo derivative ) S
high quantum yield in lipids.[1]
Excitation Max ( Best excited by 532 nm or 561
520 — 550 nm
) nm lasers.[1]

Emission Max ( Emits in the Orange/Red

580 - 610 nm
) channel.
] Large shift reduces self-
Stokes Shift ~60-80 nm )
quenching.[1]
. o Insoluble in water
Solubility Xylene, DMSO, Lipids

(precipitates/aggregates).

Spectral Overlap Analysis

Vat Red 1 occupies the "Goldilocks" zone of the visible spectrum, leading to significant overlap
with common red fluorophores.
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Competitor Overlap
Fluorophore (nm) (nm) Assessment
Vat Red 1 540 595 Reference

High. Both are
lipophilic.[1] Vat Red 1

is bluer (more

Nile Red 552 636

orange).

Critical. Direct
Rhodamine B 540 565 excitation overlap;

emission tails overlap.

High. Vat Red 1 will
Propidium lodide (P1) 535 617 bleed into PI

channels.

Moderate. Vat Red 1

can be excited by 561
Texas Red / Alexa 594 596 615 )

nm but emits lower

than Texas Red.

Severe. Vat Red 1 is
) indistinguishable from
Phycoerythrin (PE) 496/565 578 )
PE in broad bandpass

filters.

Comparative Performance: Vat Red 1 vs. Nile Red

The most direct competitor to Vat Red 1 is Nile Red, the standard for lipid droplet imaging.

Mechanism of Action

» Nile Red: Solvatochromic dye that fluoresces yellow-gold in neutral lipids and red in polar
lipids.[1][4]

o Vat Red 1: Thioindigo-based fluorescence.[1][5] It is less sensitive to polarity shifts than Nile
Red but offers higher photostability due to the lack of a flexible diethylamino group (which is
prone to twisting/quenching in Nile Red).
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Decision Matrix

o Choose Nile Red if: You need to distinguish between neutral lipids (triglycerides) and polar
lipids (phospholipids) using emission ratiometry.

o Choose Vat Red 1 if: You are performing long-term time-lapse imaging of lipid droplets and
require resistance to photobleaching, or if cost is a limiting factor (industrial screening).[1]

Experimental Protocol: Lipid Staining with Vat Red 1

Self-Validating Protocol for Adherent Cells

Reagents

e Stock Solution: Dissolve 1 mg Vat Red 1 in 1 mL DMSO (High concentration stock). Sonicate
to ensure complete dissolution.

o Working Solution: Dilute Stock 1:1000 in PBS (Final ~1-5 uM). Note: Solution may appear
cloudy; the dye will partition into membranes.

Workflow

» Fixation: Fix cells with 4% Paraformaldehyde (PFA) for 15 min at RT.

o Critical: Do not use methanol/acetone fixation as they dissolve lipids, removing the target
for Vat Red 1.

e Wash: Rinse 3x with PBS.

 Staining: Incubate cells with Vat Red 1 Working Solution for 15-30 minutes in the dark at RT.
o Counterstain (Optional): Add DAPI (0.5 pg/mL) for the last 5 minutes to stain nuclei.

e Wash: Rinse 3x with PBS to remove background aggregates.

e Imaging:

o Excitation: 532 nm or 561 nm laser.
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o Emission Filter: 570-620 nm (Rhodamine/TRITC channel).

Visualizing the Spectral Landscape

The following diagram illustrates the excitation/emission hierarchy and the potential for cross-
talk (bleed-through) between Vat Red 1 and common markers.
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Caption: Spectral topology showing Vat Red 1's excitation dominance in the green laser line
and its emission overlap with PE and Texas Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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